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Compound of Interest

Compound Name: AGN 193109-d7

Cat. No.: B565249 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential logistical and safety information for

the disposal of AGN 193109-d7, a deuterated retinoid analog.

AGN 193109-d7 is the deuterium-labeled version of AGN 193109, a potent antagonist of

retinoic acid receptors (RARs).[1] As with any laboratory chemical, it is crucial to handle and

dispose of this compound in a manner that minimizes risk to personnel and the environment.

While a specific Safety Data Sheet (SDS) with detailed disposal procedures for AGN 193109-
d7 is not publicly available, general best practices for the disposal of research-grade chemical

waste should be strictly followed.

General Disposal and Handling Precautions
This material should be considered hazardous until comprehensive safety information becomes

available.[2] All personnel must review the complete Safety Data Sheet, which should be

requested from the supplier, before handling the compound.[2] Standard laboratory precautions

should be taken, including avoiding ingestion, inhalation, and contact with eyes, skin, or

clothing.[2] It is recommended to wash thoroughly after handling.[2]

For disposal, it is imperative to adhere to local, state, and federal regulations. The general

guidance for laboratory chemical waste is to "Dispose of contents/container to an approved

waste disposal plant".[3] Users should contact a licensed professional waste disposal service

to ensure proper and compliant disposal.
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Chemical and Physical Properties
The following table summarizes the available data for the non-deuterated form, AGN 193109,

which can serve as a reference.

Property Data Reference

Chemical Name

4-[2-[5,6-dihydro-5,5-dimethyl-

8-(4- methylphenyl)-2-

naphthalenyl]ethynyl]- benzoic

acid

Cayman Chemical

Synonym CD3106 [2]

Molecular Formula
C28H23O2 · Na (for sodium

salt)
[2]

Formula Weight 414.5 g/mol (for sodium salt) [2]

Purity ≥98% [2]

Form Solid [2]

Storage -20°C [2]

Stability ≥4 years (at -20°C) [2]

Solubility
Slightly soluble in DMSO and

methanol
[2]

Receptor Binding Affinity (Kd)
2 nM (RARα), 2 nM (RARβ), 3

nM (RARγ)
[1][4]

Experimental Protocols
Detailed experimental protocols for the disposal of AGN 193109-d7 are not available in the

provided search results. The standard procedure would involve treating it as hazardous

chemical waste and following institutional and local guidelines.
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The following diagram outlines a logical workflow for the proper disposal of a research chemical

like AGN 193109-d7, based on standard laboratory safety practices.

Phase 1: Pre-Disposal Assessment

Phase 2: Segregation & Containment

Phase 3: Documentation & Storage

Phase 4: Final Disposal

Obtain & Review
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Store in a Secure,
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Licensed Waste Disposal Service
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Click to download full resolution via product page

Logical workflow for the proper disposal of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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